Cas no 2679928-55-1 (rac-(3aR,6aR)-1-acetyl-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid)

• Product Name: rac-(3aR,6aR)-1-acetyl-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid
• CAS No: 2679928-55-1
• MF: C₉H₁₃NO₅S
• MW: 247.268221616745
• CID: 5644594
• PubChem ID: 165916191
• Update Time: 2023-11-27

rac-(3aR,6aR)-1-acetyl-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278068
• rac-(3aR,6aR)-1-acetyl-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid
• 2679928-55-1
• rac-(3aR,6aR)-1-acetyl-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid

• Inchi： 1S/C9H13NO5S/c1-6(11)10-3-2-7-4-16(14,15)5-9(7,10)8(12)13/h7H,2-5H2,1H3,(H,12,13)/t7-,9+/m1/s1
• InChI Key： UFVQCYKMXHJIMZ-APPZFPTMSA-N
• SMILES： S1(C[C@H]2CCN(C(C)=O)[C@@]2(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 247.05144369g/mol
• Monoisotopic Mass: 247.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 100Ų